Cas no 3796-74-5 (2-phenylbenzene-1,3-diol)

2-phenylbenzene-1,3-diol structure
2-phenylbenzene-1,3-diol structure
Product Name:2-phenylbenzene-1,3-diol
CAS No:3796-74-5
MF:C12H10O2
MW:186.206603527069
MDL:MFCD24713632
CID:319733
PubChem ID:15007745
Update Time:2025-09-21

2-phenylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2,6-diol
    • 2-phenylbenzene-1,3-diol
    • 1,3-Benzenediol, 2-phenyl-
    • 2,6-Biphenyldiol(8CI)
    • 2-Phenylresorcinol
    • Resorcinol, 2-phenyl- (6CI)
    • DTXSID40566892
    • AKOS030533157
    • UPXZHXVOMCGZDS-UHFFFAOYSA-N
    • 3796-74-5
    • Phenylhydroresorcin
    • Biphenyl-2,6-diol
    • Z1513805996
    • EN300-253091
    • SCHEMBL355552
    • MDL: MFCD24713632
    • Inchi: 1S/C12H10O2/c13-10-7-4-8-11(14)12(10)9-5-2-1-3-6-9/h1-8,13-14H
    • InChI Key: UPXZHXVOMCGZDS-UHFFFAOYSA-N
    • SMILES: OC1C=CC=C(C=1C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 186.068079557g/mol
  • Monoisotopic Mass: 186.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 40.5Ų

2-phenylbenzene-1,3-diol Pricemore >>

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